![molecular formula C14H11Br2NOS2 B1262551 2-(2,6-Dibromophenyl)-3-(2-thienylmethyl)thiazolidin-4-one](/img/structure/B1262551.png)
2-(2,6-Dibromophenyl)-3-(2-thienylmethyl)thiazolidin-4-one
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Overview
Description
2-(2,6-Dibromophenyl)-3-(2-thienylmethyl)thiazolidin-4-one is an organobromine compound. It has a role as an anticoronaviral agent.
Scientific Research Applications
Antiviral Applications
A significant application of 2-(2,6-Dibromophenyl)-3-(2-thienylmethyl)thiazolidin-4-one derivatives is in the field of antiviral research. Specifically, these compounds have been synthesized and evaluated for their effectiveness against HIV. For instance, Rawal et al. (2008) synthesized a series of these compounds and found that they could inhibit HIV-1 replication at nanomolar concentrations with minimal cytotoxicity in cell-based assays (Rawal et al., 2008).
Structural and Crystallographic Studies
Structural analysis of thiazolidin-4-one derivatives provides insights into their potential applications. Doreswamy et al. (2009) and Iyengar et al. (2005) conducted crystal and molecular structure analysis of related compounds, revealing details about their crystallization and molecular interactions (Doreswamy et al., 2009); (Iyengar et al., 2005).
Antioxidant Properties
Research has also been conducted to explore the antioxidant properties of thiazolidin-4-one derivatives. Apotrosoaei et al. (2014) synthesized new ethyl esters of this compound and evaluated their antioxidant potential. They found that certain derivatives exhibited significant antioxidant activity, comparable to ascorbic acid (Apotrosoaei et al., 2014).
Antibacterial Applications
Sayyed et al. (2006) synthesized new thiazolidin-4-one derivatives and tested them as antibacterial agents. Some derivatives showed effective antibacterial activity, highlighting their potential in antimicrobial research (Sayyed et al., 2006).
Comprehensive Review of Biological Activities
Cunico et al. (2008) provided a comprehensive review of the chemistry and biological activities of 1,3-thiazolidin-4-ones. This review offers a broad perspective on the diverse biological properties and applications of this compound class, including this compound derivatives (Cunico et al., 2008); (Cunico et al., 2008).
properties
Molecular Formula |
C14H11Br2NOS2 |
---|---|
Molecular Weight |
433.2 g/mol |
IUPAC Name |
2-(2,6-dibromophenyl)-3-(thiophen-2-ylmethyl)-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C14H11Br2NOS2/c15-10-4-1-5-11(16)13(10)14-17(12(18)8-20-14)7-9-3-2-6-19-9/h1-6,14H,7-8H2 |
InChI Key |
SZIANFCRAWCVBM-UHFFFAOYSA-N |
SMILES |
C1C(=O)N(C(S1)C2=C(C=CC=C2Br)Br)CC3=CC=CS3 |
Canonical SMILES |
C1C(=O)N(C(S1)C2=C(C=CC=C2Br)Br)CC3=CC=CS3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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